Cas no 815593-60-3 (2-1-(tert-Butoxycarbonyl)piperidin-4-ylpropanoic Acid)

• Product Name: 2-1-(tert-Butoxycarbonyl)piperidin-4-ylpropanoic Acid
• CAS No: 815593-60-3
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• MDL: MFCD15146529
• CID: 1075576
• Update Time: 2025-08-05

2-1-(tert-Butoxycarbonyl)piperidin-4-ylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[1-(tert-Butoxycarbonyl)piperidin-4-yl]-propanoic acid
• 1-[(1,1-Dimethylethoxy)carbonyl]-α-methyl-4-piperidineacetic acid (ACI)
• 2-[1-[(2-Methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]propanoic acid
• 2-[1-[(tert-Butoxy)carbonyl]piperidin-4-yl]propanoic acid
• 2-1-(tert-Butoxycarbonyl)piperidin-4-ylpropanoic Acid

• MDL： MFCD15146529
• Inchi： 1S/C13H23NO4/c1-9(11(15)16)10-5-7-14(8-6-10)12(17)18-13(2,3)4/h9-10H,5-8H2,1-4H3,(H,15,16)
• InChI Key： FZNNOLMIECALJP-UHFFFAOYSA-N
• SMILES： O=C(N1CCC(C(C)C(O)=O)CC1)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5

2-1-(tert-Butoxycarbonyl)piperidin-4-ylpropanoic Acid Security Information

• HazardClass：IRRITANT

Additional information on 2-1-(tert-Butoxycarbonyl)piperidin-4-ylpropanoic Acid

2-1-(tert-Butoxycarbonyl)piperidin-4-ylpropanoic Acid (CAS No. 815593-60-3): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

2-1-(tert-Butoxycarbonyl)piperidin-4-ylpropanoic Acid (CAS No. 815593-60-3) is a versatile compound that has gained significant attention in the field of medicinal chemistry due to its unique structural features and potential applications in drug development. This compound belongs to the class of amino acid derivatives and is characterized by a tert-butoxycarbonyl (Boc) protecting group attached to a piperidine ring, which is further substituted with a propanoic acid moiety. The presence of these functional groups imparts specific chemical and biological properties that make it an attractive candidate for various pharmaceutical applications.

The structure of 2-1-(tert-Butoxycarbonyl)piperidin-4-ylpropanoic Acid is noteworthy for its complexity and functionality. The tert-butoxycarbonyl (Boc) group serves as a common protecting group in organic synthesis, temporarily masking the amino functionality to prevent unwanted reactions during multi-step syntheses. The piperidine ring, a six-membered cyclic amine, provides additional stability and conformational flexibility, which can be crucial for optimizing the pharmacological properties of the final drug molecule. The propanoic acid moiety, on the other hand, introduces a carboxylic acid functional group that can participate in hydrogen bonding and other interactions with biological targets.

The synthesis of 2-1-(tert-Butoxycarbonyl)piperidin-4-ylpropanoic Acid typically involves several well-established steps in organic chemistry. One common approach starts with the reaction of tert-butyl chloroformate with piperidine to form the tert-butoxycarbonyl protected piperidine derivative. This intermediate is then reacted with an appropriate propanoyl chloride or anhydride to introduce the propanoic acid moiety. The resulting compound can be purified using standard techniques such as column chromatography or recrystallization to obtain the desired product in high purity.

In recent years, 2-1-(tert-Butoxycarbonyl)piperidin-4-ylpropanoic Acid has been extensively studied for its potential applications in medicinal chemistry. One area of particular interest is its use as a building block in the synthesis of peptidomimetics and other bioactive molecules. Peptidomimetics are designed to mimic the structure and function of natural peptides but often exhibit improved pharmacokinetic properties such as increased stability and reduced susceptibility to enzymatic degradation. The tert-butoxycarbonyl group can be selectively removed under mild conditions, allowing for further functionalization or conjugation with other biomolecules.

Another significant application of 2-1-(tert-Butoxycarbonyl)piperidin-4-ylpropanoic Acid is in the development of small molecule inhibitors for various therapeutic targets. For example, researchers have explored its use in designing inhibitors for protein kinases, which are key enzymes involved in cellular signaling pathways and are often dysregulated in diseases such as cancer and inflammatory disorders. The piperidine ring and carboxylic acid functionalities can be optimized to enhance binding affinity and selectivity for specific kinase targets.

Moreover, 2-1-(tert-Butoxycarbonyl)piperidin-4-ylpropanoic Acid has shown promise in neuropharmacology. Studies have demonstrated that compounds derived from this scaffold can modulate neurotransmitter systems and have potential therapeutic effects in neurological disorders such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune the chemical structure through modifications at different positions on the piperidine ring allows for the exploration of a wide range of biological activities.

In addition to its medicinal applications, 2-1-(tert-Butoxycarbonyl)piperidin-4-ylpropanoic Acid has also been investigated for its use in material science. For instance, it can be incorporated into polymer backbones to create functional materials with tailored properties such as enhanced solubility or improved mechanical strength. These materials have potential applications in areas such as drug delivery systems, where controlled release profiles are crucial for optimizing therapeutic outcomes.

The safety profile of 2-1-(tert-Butoxycarbonyl)piperidin-4-ylpropanoic Acid is another important consideration for its practical use in various applications. While detailed toxicological studies are ongoing, preliminary data suggest that this compound exhibits low toxicity when handled under appropriate conditions. However, it is essential to follow standard safety protocols during handling and storage to ensure the well-being of laboratory personnel.

In conclusion, 2-1-(tert-Butoxycarbonyl)piperidin-4-ylpropanoic Acid (CAS No. 815593-60-3) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, material science, and beyond. Its unique structural features and functional groups make it an attractive candidate for further research and development. As new insights emerge from ongoing studies, it is likely that this compound will continue to play a significant role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.